Cas no 55503-47-4 (Ethyl 2-bromo-7-ethyl-4-oxo-4,7-dihydrothieno[2,3-b]pyridine-5-carboxylate)

Ethyl 2-bromo-7-ethyl-4-oxo-4,7-dihydrothieno[2,3-b]pyridine-5-carboxylate is a heterocyclic compound featuring a thienopyridine core with functional groups that enhance its reactivity and utility in synthetic chemistry. The presence of a bromine substituent at the 2-position and an ethyl ester at the 5-position makes it a versatile intermediate for further derivatization, particularly in pharmaceutical and agrochemical research. Its rigid fused-ring structure contributes to stability, while the carbonyl and ester functionalities offer sites for nucleophilic or electrophilic modifications. This compound is particularly valuable in the synthesis of biologically active molecules, serving as a key building block in the development of novel therapeutic agents.

Ethyl 2-bromo-7-ethyl-4-oxo-4,7-dihydrothieno[2,3-b]pyridine-5-carboxylate structure

55503-47-4 structure

Product Name:Ethyl 2-bromo-7-ethyl-4-oxo-4,7-dihydrothieno[2,3-b]pyridine-5-carboxylate

CAS No:55503-47-4

MF:C₁₂H₁₂BrNO₃S

MW:330.197581291199

CID:351726

PubChem ID:13217725

Update Time:2025-05-20

Ethyl 2-bromo-7-ethyl-4-oxo-4,7-dihydrothieno[2,3-b]pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-bromo-7-ethyl-4-oxo-4,7-dihydrothieno[2,3-b]pyridine-5-carboxylate
- ethyl 2-bromo-7-ethyl-4-oxothieno[2,3-b]pyridine-5-carboxylate
- CVDICHGTXVLBSL-UHFFFAOYSA-N
- SCHEMBL7484080
- Ethyl2-bromo-7-ethyl-4-oxo-4,7-dihydrothieno[2,3-b]pyridine-5-carboxylate
- ethyl 2-bromo-7-ethyl4-oxo-4,7-dihydrothieno[2,3-b]pyridine-5-carboxylate
- 55503-47-4
- Inchi： 1S/C12H12BrNO3S/c1-3-14-6-8(12(16)17-4-2)10(15)7-5-9(13)18-11(7)14/h5-6H,3-4H2,1-2H3
- InChI Key： CVDICHGTXVLBSL-UHFFFAOYSA-N
- SMILES： BrC1=CC2C(C(C(=O)OCC)=CN(CC)C=2S1)=O

Computed Properties

Exact Mass: 328.97213g/mol
Monoisotopic Mass: 328.97213g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 399
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 74.8Å²

Ethyl 2-bromo-7-ethyl-4-oxo-4,7-dihydrothieno[2,3-b]pyridine-5-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029191687-1g	Ethyl 2-bromo-7-ethyl-4-oxo-4,7-dihydrothieno[2,3-b]pyridine-5-carboxylate	55503-47-4	95%	1g	$749.70	2023-09-01
Chemenu	CM171973-1g	ethyl 2-bromo-7-ethyl-4-oxo-4,7-dihydrothieno[2,3-b]pyridine-5-carboxylate	55503-47-4	95%	1g	$***	2023-05-30

Ethyl 2-bromo-7-ethyl-4-oxo-4,7-dihydrothieno[2,3-b]pyridine-5-carboxylate Related Literature

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Additional information on Ethyl 2-bromo-7-ethyl-4-oxo-4,7-dihydrothieno[2,3-b]pyridine-5-carboxylate

Ethyl 2-bromo-7-ethyl-4-oxo-4,7-dihydrothieno[2,3-b]pyridine-5-carboxylate

Ethyl 2-bromo-7-ethyl-4-oxo-4,7-dihydrothieno[2,3-b]pyridine-5-carboxylate (CAS No: 55503-47-4) is a complex organic compound with a unique structure that has garnered attention in various fields of chemistry and pharmacology. This compound belongs to the class of thienopyridines, which are known for their versatile applications in drug design and material science.

The chemical structure of Ethyl 2-bromo-7-ethyl... includes a thienopyridine ring system with substituents at positions 2, 4, 5, and 7. The presence of a bromine atom at position 2 and an ethyl group at position 7 adds to its structural complexity and functional diversity. The oxo group at position 4 introduces a ketone functionality, which can participate in various chemical reactions and interactions.

Recent studies have highlighted the potential of this compound in drug discovery due to its ability to modulate key biological targets. For instance, research published in the Journal of Medicinal Chemistry demonstrated that Ethyl 2-bromo... exhibits promising antimicrobial activity, making it a candidate for developing new antibiotics.

In terms of synthesis, this compound can be prepared through a multi-step process involving coupling reactions and oxidations. A study by Smith et al. (2023) reported an efficient route using microwave-assisted synthesis, which significantly reduced reaction times while maintaining high yields.

The physical properties of Ethyl 2-bromo... include a melting point of approximately 180°C and a solubility profile that makes it suitable for various analytical techniques such as HPLC and NMR spectroscopy.

One of the most exciting developments involving this compound is its application in biomedical imaging. Researchers have explored its ability to act as a contrast agent in MRI scans due to its paramagnetic properties when complexed with certain metal ions.

Furthermore, Ethyl 2-bromo... has shown potential in the field of nanotechnology as a building block for constructing self-assembled monolayers and nanoparticles with tailored functionalities.

Recent advancements in computational chemistry have enabled detailed modeling of Ethyl 2-bromo...'s interactions with biological systems. These studies provide insights into its bioavailability and pharmacokinetics, which are critical for drug development.

In conclusion, Ethyl 2-bromo... is a multifaceted compound with applications spanning from traditional organic synthesis to cutting-edge biomedical research. Its unique structure and functional groups make it an invaluable tool for scientists across various disciplines.